1-Cyclopropoxy-2-methyl-3-nitrobenzene

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 1-cyclopropyloxy-2-methyl-3-nitrobenzene
• InChI: InChI=1S/C10H11NO3/c1-7-9(11(12)13)3-2-4-10(7)14-8-5-6-8/h2-4,8H,5-6H2,1H3
• InChI Key: NTDJSEJHMYHMSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1OC2CC2)[N+](=O)[O-]

Description

1-Cyclopropoxy-2-methyl-3-nitrobenzene is a nitroaromatic compound featuring a benzene ring substituted with a cyclopropoxy group (cyclopropyl ether) at position 1, a methyl group at position 2, and a nitro group at position 3. The nitro group is electron-withdrawing, influencing the compound’s electronic distribution and reactivity, while the cyclopropoxy substituent introduces steric strain due to its three-membered ring structure.

Preparation Methods

The synthesis of 1-Cyclopropoxy-2-methyl-3-nitrobenzene can be achieved through various synthetic routes. One common method involves the nitration of 1-Cyclopropoxy-2-methylbenzene using a mixture of concentrated nitric acid and sulfuric acid. The reaction is typically carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the benzene ring .

Industrial production methods for this compound may involve large-scale nitration processes, where the reaction conditions are optimized for maximum yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

1-Cyclopropoxy-2-methyl-3-nitrobenzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The nitro group is a strong electron-withdrawing group, making the benzene ring less reactive towards electrophilic aromatic substitution.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or using chemical reducing agents like tin(II) chloride in hydrochloric acid.

Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents such as potassium permanganate or chromic acid.

Common reagents and conditions used in these reactions include acidic or basic environments, catalysts, and specific temperature and pressure conditions to achieve the desired transformations.

Scientific Research Applications

1-Cyclopropoxy-2-methyl-3-nitrobenzene has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and can be used in studies of reaction mechanisms and kinetics.

Biology: The compound’s derivatives may exhibit biological activity, making it a potential candidate for drug discovery and development.

Medicine: Research into the pharmacological properties of this compound and its derivatives could lead to the development of new therapeutic agents.

Industry: It can be used as an intermediate in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-2-methyl-3-nitrobenzene is primarily influenced by the presence of the nitro group, which can participate in various chemical reactions. The nitro group is known to undergo reduction to form an amino group, which can then interact with biological targets such as enzymes and receptors . The cyclopropoxy and methyl groups can also modulate the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Comparisons

The following table summarizes key structural analogs and their properties based on available

Compound Name	Substituents (Positions)	Molecular Formula	Nitro Group Torsion Angle	Key Properties/Applications
1-Cyclopropoxy-2-methyl-3-nitrobenzene	Cyclopropoxy (1), Me (2), NO₂ (3)	C₁₀H₁₁NO₃	Not reported	Potential directing group in C–H activation; steric strain from cyclopropoxy
1-Chloro-2-methyl-3-nitrobenzene	Cl (1), Me (2), NO₂ (3)	C₇H₆ClNO₂	38.81° (relative to benzene ring)	High regioselectivity in substitution reactions; compact substituents minimize steric hindrance
2-(Benzyloxy)-1-bromo-3-nitrobenzene	Br (1), BnO (2), NO₂ (3)	C₁₃H₁₀BrNO₃	Not reported	Bulky benzyloxy group enhances solubility in organic solvents; used in cross-coupling reactions

Key Observations:

• Nitro Group Orientation: In 1-chloro-2-methyl-3-nitrobenzene, the nitro group is twisted 38.81° from the benzene ring plane due to steric interactions with adjacent substituents .
• Electronic Effects : The cyclopropoxy group, as an ether, donates electron density via oxygen lone pairs, which may counteract the electron-withdrawing nitro group’s effects. This contrasts with chloro (electron-withdrawing) and benzyloxy (mildly electron-donating) substituents.
• This contrasts with the smaller chloro substituent and the bulkier benzyloxy group .